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Compound of Interest

Compound Name: Cyclopentanecarbaldehyde

Cat. No.: B151901

Technical Support Center:
Cyclopentanecarbaldehyde

This guide provides essential safety and handling information for researchers, scientists, and
drug development professionals working with Cyclopentanecarbaldehyde. For detailed
information, always refer to the specific Safety Data Sheet (SDS) provided with the product.

Troubleshooting Guide

This section addresses specific issues that may be encountered during experiments involving
Cyclopentanecarbaldehyde.
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Issue

Possible Cause

Recommended Action

Unexpected Color Change or

Polymerization

Aldehydes can oxidize or
polymerize over time,
especially when exposed to air

or impurities.[1][2]

Ensure the compound is
stored under an inert
atmosphere (e.g., nitrogen or
argon).[1][2] Use freshly
opened or distilled material for
sensitive reactions. Consider
adding a stabilizer like
hydroquinone for long-term

storage.[2]

Inconsistent Reaction Yields

The purity of
Cyclopentanecarbaldehyde
can affect reaction outcomes.
It may also react with

atmospheric moisture.

Use a high-purity grade of the
aldehyde. Handle the
compound under dry
conditions, using anhydrous

solvents and techniques.

Spill or Leak

Accidental release of the

chemical.

Immediately evacuate the area
and remove all ignition
sources.[3][4] Ventilate the
area. Wear appropriate
personal protective equipment
(PPE), including respiratory
protection, chemical-resistant
gloves, and eye protection.[3]
[4] Absorb the spill with an
inert material (e.g., vermiculite,
sand) and place it in a sealed

container for disposal.[3][4]

Disposal of Waste

Improper disposal of chemical

waste.

Dispose of contents and
container to an approved
waste disposal plant.[3][4][5]
Do not dispose of it in drains or
the environment.[6] Follow all
local, state, and federal
regulations for hazardous

waste disposal.
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Frequently Asked Questions (FAQSs)

What are the primary hazards associated with Cyclopentanecarbaldehyde?

Cyclopentanecarbaldehyde is a flammable liquid and vapor.[4][5][7] It can cause serious eye
irritation, skin irritation, and may cause respiratory irritation.[4][5][7]

What personal protective equipment (PPE) should be worn when handling this chemical?

It is essential to wear protective gloves, protective clothing, eye protection (goggles), and face
protection.[3][5][6][7] Work should be conducted in a well-ventilated area or under a chemical
fume hood.[1][3][6][7]

How should Cyclopentanecarbaldehyde be stored?

Store in a cool, dry, and well-ventilated place, away from heat, sparks, open flames, and hot
surfaces.[1][3][5][7] The recommended storage temperature is between 2-8°C.[1][8] Keep the
container tightly closed.[3][5][7] It should be stored away from strong oxidizing agents.[1][3]

What should | do in case of accidental contact with the skin or eyes?

» Skin Contact: Immediately remove all contaminated clothing and rinse the skin with plenty of
water.[5] If skin irritation occurs, seek medical advice.[3][6][7]

o Eye Contact: Rinse cautiously with water for several minutes.[3][5][6][7] Remove contact
lenses if present and easy to do, and continue rinsing.[3][5][6][7] If eye irritation persists, get
medical advice/attention.[3][6][7]

What is the proper procedure for inhalation exposure?

If inhaled, remove the person to fresh air and keep them comfortable for breathing.[3][6][7] If
you feel unwell, call a poison center or doctor.[3][6][7]

How should a fire involving Cyclopentanecarbaldehyde be extinguished?

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish a fire.[3]

[9]
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Quantitative Data

husical and Chemical :

Property Value Source(s)
Molecular Formula CeH100 [1][5]
Molecular Weight 98.14 g/mol [1][5]
Appearance Colorless to pale yellow liquid [11[7]
Boiling Point 140-141 °C [1]18][10]
Density 0.919 g/mL at 25 °C [1][8][10]
Flash Point 83 °F (28.3 °C) [1][10]
Solubility Soluble in water and ethanol [71[10]

GHS Hazard Information

Hazard Class Hazard Statement

Flammable Liquid H226: Flammable liquid and vapor[4][5]
Skin Corrosion/Irritation H315: Causes skin irritation[4][5]
Serious Eye Damage/Irritation H319: Causes serious eye irritation[4][5]

Specific Target Organ Toxicity (Single Exposure)  H335: May cause respiratory irritation[4][5]

Experimental Workflow: Chemical Spill Response

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://industrochem.com/cyclopentanecarbaldehyde/
https://www.chemicalbook.com/msds/cyclopentanecarbaldehyde.pdf
https://industrochem.com/cyclopentanecarbaldehyde/
https://www.chemicalbook.com/msds/cyclopentanecarbaldehyde.pdf
https://industrochem.com/cyclopentanecarbaldehyde/
https://wap.guidechem.com/encyclopedia/cyclopentanecarbaldehyde-dic7200.html
https://industrochem.com/cyclopentanecarbaldehyde/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2706049.htm
https://www.chemwhat.com/cyclopentanecarbaldehyde-cas-872-53-7/
https://industrochem.com/cyclopentanecarbaldehyde/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2706049.htm
https://www.chemwhat.com/cyclopentanecarbaldehyde-cas-872-53-7/
https://industrochem.com/cyclopentanecarbaldehyde/
https://www.chemwhat.com/cyclopentanecarbaldehyde-cas-872-53-7/
https://wap.guidechem.com/encyclopedia/cyclopentanecarbaldehyde-dic7200.html
https://www.chemwhat.com/cyclopentanecarbaldehyde-cas-872-53-7/
https://www.fishersci.at/store/msds?partNumber=10663985&countryCode=AT&language=en
https://www.chemicalbook.com/msds/cyclopentanecarbaldehyde.pdf
https://www.fishersci.at/store/msds?partNumber=10663985&countryCode=AT&language=en
https://www.chemicalbook.com/msds/cyclopentanecarbaldehyde.pdf
https://www.fishersci.at/store/msds?partNumber=10663985&countryCode=AT&language=en
https://www.chemicalbook.com/msds/cyclopentanecarbaldehyde.pdf
https://www.fishersci.at/store/msds?partNumber=10663985&countryCode=AT&language=en
https://www.chemicalbook.com/msds/cyclopentanecarbaldehyde.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151901?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

Immediate Actions

Evacuate Spill Area

Alert Others & Supervisor

Remove Ignition Sources

Personal Protedtive Equipment

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Spill Control

Ventilate Area

Contain Spill with
Inert Absorbent

Collect Absorbed Material

Cleanup & Disposal

Decontaminate Spill Area

Package Waste in
Sealed Container

Dispose as
Hazardous Waste

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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